2-methyl-N-(2-oxothiolan-3-yl)benzamide
Overview
Description
2-methyl-N-(2-oxothiolan-3-yl)benzamide is a benzamide derivative with a molecular formula of C₁₁H₁₁NO₂S. It belongs to the class of amide compounds and exhibits interesting properties in various fields, including medicine, industry, and potential drug development . Benzamides are widely studied due to their diverse applications, such as anti-tumor, anti-microbial, antioxidant, and anti-inflammatory activities .
Synthesis Analysis
The compound can be synthesized starting from either 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The obtained products are purified, and their analysis is determined using techniques such as IR (infrared spectroscopy), 1H NMR (proton nuclear magnetic resonance), 13C NMR (carbon-13 nuclear magnetic resonance), and elemental analysis .
Molecular Structure Analysis
The molecular structure of 2-methyl-N-(2-oxothiolan-3-yl)benzamide consists of a benzene ring (benzamide) attached to a thiolane ring (2-oxothiolan-3-yl). The methyl group at position 2 of the thiolane ring contributes to its unique properties .
Chemical Reactions Analysis
The compound may participate in various chemical reactions, including hydrolysis, amidation, and substitution reactions. Further studies are needed to explore its reactivity and potential applications .
Physical And Chemical Properties Analysis
Scientific Research Applications
Antioxidant Activity
Amidst the realm of natural products and synthetic intermediates, 2-methyl-N-(2-oxothiolan-3-yl)benzamide exhibits notable antioxidant activity. Researchers have evaluated its potential as a free radical scavenger and metal chelator. In vitro studies have demonstrated that some synthesized compounds possess more effective antioxidant properties than standard references .
Antibacterial Properties
The compound’s antibacterial activity has been investigated against both gram-positive and gram-negative bacteria. Researchers compared it with two control drugs. Understanding its efficacy against specific bacterial strains is crucial for potential therapeutic applications .
Drug Discovery
Amide compounds, including 2-methyl-N-(2-oxothiolan-3-yl)benzamide, play a role in drug discovery. Their structural versatility and biological relevance make them valuable candidates for developing novel pharmaceuticals .
Industrial Applications
Beyond medicine, amides find use in various industrial sectors. These include plastics, rubber, paper, and agriculture. The compound’s properties may contribute to innovations in these fields .
Biological Molecules and Proteins
Amides are widespread in biological molecules, proteins, and commercial drugs. Researchers explore their interactions and potential applications in these contexts .
properties
IUPAC Name |
2-methyl-N-(2-oxothiolan-3-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S/c1-8-4-2-3-5-9(8)11(14)13-10-6-7-16-12(10)15/h2-5,10H,6-7H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQDIGEWIYNBXCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2CCSC2=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>35.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24822606 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-methyl-N-(2-oxothiolan-3-yl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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